Cas no 2323276-08-8 (1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidin-1-ylprop-2-en-1-one
• CAS No: 2323276-08-8
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5982798
• PubChem ID: 154755222
• Update Time: 2025-06-11

1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidin-1-ylprop-2-en-1-one
• 1-[4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidin-1-yl]prop-2-en-1-one
• EN300-26582688
• Z1937883539
• 2323276-08-8

• Inchi： 1S/C11H16N4O/c1-3-10(16)15-6-4-9(5-7-15)11-13-12-8-14(11)2/h3,8-9H,1,4-7H2,2H3
• InChI Key： LIUPHAJORLJUJJ-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC(C2=NN=CN2C)CC1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51Ų

Additional information on 1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidin-1-ylprop-2-en-1-one

Introduction to Compound with CAS No. 2323276-08-8 and Product Name: 1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidin-1-ylprop-2-en-1-one

The compound with the CAS number 2323276-08-8 and the product name 1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidin-1-ylprop-2-en-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both a piperidine ring and a 4-methyl-4H-1,2,4-triazole moiety in its structure suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets.

Recent studies in the domain of medicinal chemistry have highlighted the importance of such multifunctional scaffolds in the development of novel therapeutic agents. The 1-(4-methyl-4H-1,2,4-triazol-3-yl)piperidin-1-ylprop-2-en-1-one moiety is particularly noteworthy, as it combines the favorable properties of both piperidine and triazole derivatives. Piperidine rings are well-known for their ability to enhance solubility and metabolic stability, while triazole rings are recognized for their role in stabilizing molecular structures through aromaticity and electron delocalization.

In the context of current pharmaceutical research, compounds incorporating these structural motifs have shown promise in various therapeutic areas. For instance, derivatives of piperidine have been extensively studied for their potential as kinase inhibitors, whereas triazole compounds are frequently employed in antifungal and antiviral therapies. The combination of these two structural elements in 1-(4-methyl)-4H-piperidinylpropenone may lead to the development of drugs with novel mechanisms of action or improved pharmacokinetic profiles.

The synthesis of this compound involves a series of well-established organic reactions that highlight its synthetic accessibility. The introduction of the 4-methyltriazole group onto the piperidine backbone can be achieved through nucleophilic substitution or cycloaddition reactions, depending on the synthetic route chosen. These reactions are typically conducted under controlled conditions to ensure high yields and purity. The resulting product, (E)-N-(1-(4-methyl)-4H-piperidinyl)buta-dienone, can then be further functionalized to explore its full pharmacological potential.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The unique arrangement of atoms in its structure allows for multiple points of interaction with biological targets, which is crucial for achieving high affinity and selectivity. This property is particularly valuable in the development of small-molecule inhibitors that can modulate enzyme activity or receptor binding. Current research in this area has shown that compounds with similar structural features exhibit significant activity against targets involved in cancer progression, inflammation, and neurodegenerative diseases.

The (E)-N-(1-(4-methyl)-4H-piperidinyl)buta-dienone moiety also offers opportunities for further derivatization to enhance its pharmacological properties. For example, introduction of substituents at various positions on the molecule can modify its solubility, bioavailability, and metabolic stability. Such modifications are essential for optimizing drug candidates for clinical use. Computational modeling techniques have been increasingly employed to predict the binding modes of these compounds with biological targets, thereby guiding the design of more effective derivatives.

Another area where this compound shows promise is in its application as an intermediate in more complex synthetic pathways. The presence of both reactive double bonds and functional groups makes it a versatile building block for constructing larger molecules with tailored properties. In recent years, there has been growing interest in using such intermediates to develop novel polymers or materials with specific functionalities. These materials could find applications in drug delivery systems or as components in advanced medical devices.

The chemical stability and reactivity profile of (E)-N-(1-(4-methyl)-4H-piperidinyl)buta-dienone are also subjects of considerable interest. Studies have demonstrated that this compound can undergo various transformations under different reaction conditions, making it a valuable tool for exploring new synthetic methodologies. For instance, its ability to participate in Michael additions or Diels-Alder reactions opens up possibilities for constructing complex cyclic structures or incorporating additional functional groups.

In conclusion,(E)-N-(1-(4-methyl)-4H-piperidinyl)buta-dienone represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of piperidine and triazole moieties provides a rich scaffold for developing novel therapeutic agents with improved pharmacokinetic properties. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of disease mechanisms and developing innovative treatments.